Ethyl 4-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethoxy)-1-(2-chlorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethoxy]-1-(2-chlorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C23H20ClN3O7/c1-2-31-23(30)22-19(10-21(29)27(26-22)16-6-4-3-5-15(16)24)32-12-20(28)25-11-14-7-8-17-18(9-14)34-13-33-17/h3-10H,2,11-13H2,1H3,(H,25,28)
• InChI Key: XMWBWPSOCYUMFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCC2=CC3=C(C=C2)OCO3)C4=CC=CC=C4Cl
• Molecular Formula: C23H20ClN3O7
• Molecular Weight: 485.9 g/mol

Description

The compound is a complex organic molecule that contains a benzo[d][1,3]dioxol-5-ylmethyl group. This group is found in various compounds with diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various spectroscopic techniques and X-ray crystallography.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, organoselenium compounds, which may share some structural similarities, have been studied for their potential applications in organic synthesis.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study detailed the synthesis of new quinazolines, highlighting their potential as antimicrobial agents. The research involved various chemical reactions leading to compounds with tested antibacterial and antifungal activities against several pathogens such as Escherichia coli and Staphylococcus aureus (Desai et al., 2007).

Chemical Transformations and Synthesis Techniques

Another piece of research focused on the synthesis of Schiff and Mannich bases of Isatin derivatives with 4-Amino-4,5-Dihydro-1H-1,2,4-Triazole-5-Ones, showcasing advanced chemical synthesis techniques and characterization of the resulting compounds through IR, 1H- and 13C-NMR data (Bekircan & Bektaş, 2008).

Application in Drug Synthesis

Research into the transformations of enaminones for a simple one-pot synthesis of imidazolone derivatives demonstrated the efficiency of synthesizing complex molecules, which could have implications in drug development processes (Bezenšek et al., 2012).

Antioxidant Activity Studies

A study examined the synthesis and evaluation of antioxidant activity of some derivatives, pointing out the significance of these compounds in combating oxidative stress, which is a factor in many diseases (George et al., 2010).

Anticancer Potential

Exploration of the apoptosis-inducing potential for breast cancer treatments based on related chemical structures showed promising in vitro and in vivo results, marking a significant step towards discovering new therapeutic agents (Gad et al., 2020).

Future Directions

The future research could focus on the synthesis and characterization of this compound, as well as the exploration of its potential biological activities. The benzo[d][1,3]dioxol-5-ylmethyl group, in particular, seems to be a promising structural motif for the development of new drugs.